Cas no 1214342-91-2 (3-Methoxy-2-nitro-6-phenylpyridine)

• Product Name: 3-Methoxy-2-nitro-6-phenylpyridine
• CAS No: 1214342-91-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4801794
• Update Time: 2025-05-21

3-Methoxy-2-nitro-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-nitro-6-phenylpyridine
• 3-Methoxy-2-nitro-6-phenylpyridine

• Inchi： 1S/C12H10N2O3/c1-17-11-8-7-10(13-12(11)14(15)16)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： QEZHGNWYEHCDHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2C=CC=CC=2)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Methoxy-2-nitro-6-phenylpyridine

3-Methoxy-2-nitro-6-phenylpyridine: A Comprehensive Overview

3-Methoxy-2-nitro-6-phenylpyridine (CAS No. 1214342-91-2) is a heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This compound, characterized by its pyridine ring substituted with methoxy, nitro, and phenyl groups, has garnered attention due to its unique electronic properties and reactivity. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and sensors.

The synthesis of 3-methoxy-2-nitro-6-phenylpyridine involves a series of carefully controlled reactions, often utilizing nitration and methylation techniques. Researchers have explored various methodologies to optimize the yield and purity of this compound, ensuring its suitability for high-performance applications. The compound's stability under different conditions has been extensively studied, making it a reliable component in diverse chemical systems.

In the field of materials science, 3-methoxy-2-nitro-6-phenylpyridine has shown promise as a precursor for the synthesis of conductive polymers and organic semiconductors. Its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced electronic properties. Recent advancements in this area have demonstrated its potential in flexible electronics and optoelectronic devices.

The pharmaceutical industry has also taken interest in 3-methoxy-2-nitro-6-phenylpyridine due to its bioactive properties. Studies have shown that this compound exhibits antimicrobial and anti-inflammatory activities, making it a candidate for drug development. Researchers are actively investigating its mechanism of action and exploring ways to enhance its therapeutic efficacy while minimizing adverse effects.

Another notable application of 3-methoxy-2-nitro-6-phenylpyridine is in chemical sensing technologies. Its ability to interact with specific analytes through non-covalent interactions has been leveraged to develop highly sensitive sensors for environmental monitoring and clinical diagnostics. Recent breakthroughs in this area have improved the selectivity and sensitivity of these sensors, opening new avenues for practical use.

The environmental impact of 3-methoxy-2-nitro-6-phenylpyridine has also been a focus of recent research. Studies have examined its biodegradation pathways and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 3-methoxy-2-nitro-6-phenylpyridine (CAS No. 1214342-91-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a valuable asset in modern scientific research and industrial innovation.